Cas no 99822-82-9 ( )

  structure
  structure
Product Name: 
CAS No:99822-82-9
MF:C13H13NO3S
MW:263.312222242355
CID:877308
PubChem ID:13441327
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-4-PHENYL-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
    • 99822-82-9
    •  
    • Inchi: 1S/C13H13NO3S/c1-3-17-12(15)11-10(14-13(16-2)18-11)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
    • InChI Key: PXSFZVSQZLCDDX-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=C1C(=O)OCC)C1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 263.06161445g/mol
  • Monoisotopic Mass: 263.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 76.7Ų
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.